4-Ethynyl-1,1'-biphenyl

• IUPAC Name: 1-ethynyl-4-phenylbenzene
• InChI: InChI=1S/C14H10/c1-2-12-8-10-14(11-9-12)13-6-4-3-5-7-13/h1,3-11H
• InChI Key: BPBNKCIVWFCMJY-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C14H10
• DSSTOX Substance ID: DTXSID40183326
• Molecular Weight: 178.23 g/mol
• CAS RN: 29079-00-3

Description

4-Ethynyl-1,1'-biphenyl (4-EBP) is a synthetic compound derived from biphenyl, an aromatic hydrocarbon composed of two benzene rings linked together. It is an important intermediate used in the synthesis of many organic compounds. 4-EBP has a wide range of applications in scientific research and is an important tool for studying the structure and function of biological molecules.

Scientific Research Applications

Metabolic Studies

4-Ethynylbiphenyl undergoes extensive metabolic processing in rats and rabbits, involving aromatic hydroxylation and oxidation of the ethynyl group, as observed in studies by Wade, Symons, Martín, and Parke (1979; 1980). These researchers found that in rats, 4-ethynylbiphenyl initially concentrates in adipose tissue, and its major metabolites are 4'-hydroxybiphenyl-4-ylacetic acid and biphenyl-4-ylacetic acid (Wade, Symons, Martín, & Parke, 1979); (Wade, Symons, Martín, & Parke, 1980).

Material Science and Polymerization

Trumbo and Marvel (1987) explored the polymerization of 4-bromo-4′-ethynyl biphenyl using a palladium catalyst system, producing polymers with significant thermal stability (Trumbo & Marvel, 1987). Moreover, Shanmugaraju, Joshi, and Mukherjee (2011) synthesized a dinuclear organometallic acceptor containing Pt-ethynyl functionality, which exhibited fluorescence and potential for sensing nitroaromatic compounds like picric acid (Shanmugaraju, Joshi, & Mukherjee, 2011).

Electronic and Optical Applications

Lee et al. (2014) demonstrated the assembly of conjugated 1D nanowires using benzene core derivatised with four ethynyl-biphenyls, showcasing significant electronic communications between biphenyl moieties (Lee et al., 2014). Additionally, Chen et al. (2003) investigated 1,1-substituted 2,3,4,5-tetraphenylsiloles, including 1-ethynyl-1,2,3,4,5-pentaphenylsilole, for their light emission and nanoaggregation properties, finding influences on the luminescence of the siloles based on the electronegativity of the substituents (Chen et al., 2003).

Spectroelectrochemical Studies

Jbarah et al. (2009) conducted spectroelectrochemical studies on self-assembled monolayers of biphenyl ethynyl thiols on gold electrodes, exploring different adsorption orientations and vibrational modes (Jbarah et al., 2009).

Liquid Crystals and Fluorination

Kula et al. (2013) synthesized 4-butyl-4′-[(4-butyl-2,6-difluorophenyl)ethynyl]biphenyl and its fluorinated analogues, establishing correlations between molecular structure and mesomorphic properties (Kula et al., 2013).

Mechanism of Action

Target of Action

4-Ethynyl-1,1’-biphenyl is a general reagent used in the alkynylation of indoles and C1 alkynylation of carbazoles . It is also used in the synthesis of [3,2=c]coumarin derivatives . The primary targets of this compound are therefore indoles and carbazoles, which are key components in a variety of biochemical processes.

Mode of Action

The compound interacts with its targets through a process called alkynylation. This involves the addition of an alkynyl group to the target molecule, resulting in a change in its structure and function . In the case of 4-Ethynyl-1,1’-biphenyl, it has been found to bind to the dimer model of Aβ1-40, a protein involved in Alzheimer’s disease .

Biochemical Pathways

The alkynylation of indoles and carbazoles by 4-Ethynyl-1,1’-biphenyl can affect various biochemical pathways. For instance, indoles are involved in the production of tryptophan, an essential amino acid, and serotonin, a neurotransmitter. Carbazoles, on the other hand, are part of the biosynthesis of various natural products with biological activity .

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Ethynyl-1,1’-biphenyl is currently limited. It is known that the compound undergoes extensive metabolism in the rat and the rabbit, involving aromatic hydroxylation and oxidation of the ethynyl group .

Result of Action

The molecular and cellular effects of 4-Ethynyl-1,1’-biphenyl’s action depend on the specific target and pathway involved. For example, in the case of its interaction with Aβ1-40, it may potentially inhibit the aggregation of this protein, which is a key factor in the development of Alzheimer’s disease .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Ethynyl-1,1’-biphenyl. For instance, the compound should be stored in a dark place, sealed in dry, at room temperature . It is also recommended to use it only outdoors or in a well-ventilated area .

Safety and Hazards

4-Ethynyl-1,1’-biphenyl may cause respiratory irritation, serious eye irritation, and skin irritation. It should be used only outdoors or in a well-ventilated area. Protective gloves, clothing, eye protection, and face protection should be worn when handling this chemical.

Synthesis routes and methods

Procedure details

To a solution of 26 g of potassium t-butoxide in 400 ml of a 1:1 mixture (v/v) of dimethyl sulfoxide and t-butanol at 10°-15° was added with stirring a solution of 39 g of 4-(1,2-dibromoethyl)biphenyl in 400 ml of the same solvent mixture. After stirring for 20 minutes, the reaction mixture was poured into ice-water. The resulting mixture was extracted with diethyl ether. The diethyl ether then was washed successively with water, five percent aqueous sodium bicarbonate, and water, and dried over anhydrous sodium sulfate. The diethyl ether was distilled under reduced pressure and the solid residue crystallized from aqueous ethanol to give 18.5 g of crude 4-biphenylacetylene, mp 79°-81°. Two recrystallizations from hexane gave pure 4-biphenylacetylene, mp 82°-85°. The following elemental analysis was obtained:

Q & A

Q1: How does the choice of metal surface influence the reaction outcome of 4-(But-3-en-1-ynyl)-4'-ethynyl-1,1'-biphenyl?

A: The catalytic surface plays a crucial role in dictating the chemoselectivity of C-C coupling reactions involving 4-(But-3-en-1-ynyl)-4'-ethynyl-1,1'-biphenyl (1). [] On a gold (111) surface, compound 1 predominantly undergoes cyclotrimerization, leading to the formation of cyclic trimeric products. Conversely, on a copper (111) surface, a selective coupling occurs between the enyne and alkyne groups, resulting in linear, V-shaped, and Y-shaped molecular structures. [] This surface-dependent chemoselectivity stems from the distinct interaction strengths between the reactant molecule and the respective metal surfaces, influencing the reaction pathway and ultimately, the final product distribution.

Q2: What is the role of computational chemistry in understanding the surface-dependent chemoselectivity of 4-(But-3-en-1-ynyl)-4'-ethynyl-1,1'-biphenyl?

A: Density Functional Theory (DFT) calculations provide valuable insights into the mechanism behind the observed surface-dependent chemoselectivity of 4-(But-3-en-1-ynyl)-4'-ethynyl-1,1'-biphenyl (1). [] These calculations reveal the crucial role of a C-H⋅⋅⋅πδ interaction between the deprotonated alkyne group and a nearby H-donor on the alkene group during the reaction's transition state. This interaction is particularly favored on the copper (111) surface, explaining the selective coupling between the enyne and alkyne functionalities observed on this surface. DFT calculations therefore offer a powerful tool for understanding and predicting the outcome of surface-confined reactions, paving the way for the rational design of novel materials with tailored properties.